2-((4-Fluorophenyl)thio)-1-(4-(pyridazin-3-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-(4-pyridazin-3-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C17H18FN3O2S/c18-13-3-5-15(6-4-13)24-12-17(22)21-10-7-14(8-11-21)23-16-2-1-9-19-20-16/h1-6,9,14H,7-8,10-12H2
• InChI Key: XDAIVBJGFLUMIC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NN=CC=C2)C(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C17H18FN3O2S
• Molecular Weight: 347.4 g/mol

Description

2-((4-Fluorophenyl)thio)-1-(4-(pyridazin-3-yloxy)piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in medicinal chemistry. It is a small molecule inhibitor that targets specific enzymes and receptors in the body, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-((4-Fluorophenyl)thio)-1-(4-(pyridazin-3-yloxy)piperidin-1-yl)ethanone involves the inhibition of specific enzymes and receptors in the body. It is believed to work by binding to the active site of these targets, thereby preventing their normal function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-((4-Fluorophenyl)thio)-1-(4-(pyridazin-3-yloxy)piperidin-1-yl)ethanone are still being studied. However, it has been found to have a significant impact on cell growth and proliferation, making it a promising candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-((4-Fluorophenyl)thio)-1-(4-(pyridazin-3-yloxy)piperidin-1-yl)ethanone is its potency as an inhibitor of specific enzymes and receptors. This makes it a valuable tool for studying the function of these targets in the body. However, one limitation is that it may not be suitable for all types of experiments, as its effects may be specific to certain cell types or conditions.

Future Directions

There are several future directions for research on 2-((4-Fluorophenyl)thio)-1-(4-(pyridazin-3-yloxy)piperidin-1-yl)ethanone. One area of interest is the development of new cancer therapies based on its ability to inhibit cell growth and proliferation. Other potential applications include the treatment of other diseases and disorders, such as inflammation and autoimmune disorders. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound, as well as its potential limitations and drawbacks.

Synthesis Methods

The synthesis of 2-((4-Fluorophenyl)thio)-1-(4-(pyridazin-3-yloxy)piperidin-1-yl)ethanone involves several steps, including the reaction of 4-fluorothiophenol with 4-(pyridazin-3-yloxy)piperidine, followed by the addition of ethyl chloroacetate and subsequent deprotection of the resulting intermediate.

Scientific Research Applications

2-((4-Fluorophenyl)thio)-1-(4-(pyridazin-3-yloxy)piperidin-1-yl)ethanone has been extensively studied for its potential applications in medicinal chemistry. It has been found to be a potent inhibitor of several enzymes and receptors, including the protein kinases, PI3Kα and mTOR, which are involved in cell growth and proliferation. This makes it a promising candidate for the development of new cancer therapies.